Cas no 384364-14-1 (ethyl 2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate
• CAS No: 384364-14-1
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• CID: 5923498
• PubChem ID: 801003
• Update Time: 2025-06-13

ethyl 2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-isopropoxy-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-methyl-5-[2-(1-methylethoxy)-2-oxoethoxy]-, ethyl ester
• AKOS002163533
• Oprea1_392098
• SR-01000246946
• F1190-0172
• 384364-14-1
• ethyl 2-methyl-5-(2-oxo-2-propan-2-yloxyethoxy)-1-benzofuran-3-carboxylate
• ethyl 2-methyl-5-[2-oxo-2-(propan-2-yloxy)ethoxy]-1-benzofuran-3-carboxylate
• Z57921609
• SR-01000246946-1
• ethyl 2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate

• Inchi： 1S/C17H20O6/c1-5-20-17(19)16-11(4)23-14-7-6-12(8-13(14)16)21-9-15(18)22-10(2)3/h6-8,10H,5,9H2,1-4H3
• InChI Key： YJZZOOXYBOKBRH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(OC(C)C)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 320.12598835g/mol
• Monoisotopic Mass: 320.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 414.0±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate

Comprehensive Overview of Ethyl 2-methyl-5-[2-oxo-2-(propan-2-yloxy)ethoxy]-1-benzofuran-3-carboxylate (CAS 384364-14-1)

Ethyl 2-methyl-5-[2-oxo-2-(propan-2-yloxy)ethoxy]-1-benzofuran-3-carboxylate (CAS 384364-14-1) is a synthetic organic compound belonging to the benzofuran derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The benzofuran core, combined with ester and ether functionalities, makes it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a precursor in the synthesis of bioactive molecules, including potential anti-inflammatory and antioxidant agents.

In recent years, the demand for benzofuran derivatives has surged, driven by their diverse pharmacological properties. The compound’s CAS 384364-14-1 is often searched in conjunction with terms like "benzofuran synthesis," "ester derivatives in drug discovery," and "green chemistry applications." These trends reflect the growing interest in sustainable synthetic methods and the exploration of novel heterocyclic compounds for therapeutic use. The compound’s ethyl ester group enhances its solubility, making it suitable for formulation studies, while the isopropoxy moiety contributes to its stability under various conditions.

From a structural perspective, ethyl 2-methyl-5-[2-oxo-2-(propan-2-yloxy)ethoxy]-1-benzofuran-3-carboxylate exhibits a fused bicyclic system, which is a common motif in many natural products and synthetic drugs. Its molecular weight and logP value suggest moderate lipophilicity, a desirable trait for compounds targeting membrane-bound receptors. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research purposes. The compound’s UV absorption properties also make it a candidate for photochemical studies.

The synthesis of CAS 384364-14-1 typically involves multi-step reactions, including O-alkylation and esterification processes. Recent advancements in catalytic methods have improved yields and reduced environmental impact, aligning with the principles of green chemistry. Researchers are also investigating its potential as a building block for fluorescent probes and materials science applications, given its aromaticity and functional group diversity. These explorations are often linked to searches for "benzofuran-based sensors" and "organic electronics."

In the context of drug discovery, ethyl 2-methyl-5-[2-oxo-2-(propan-2-yloxy)ethoxy]-1-benzofuran-3-carboxylate serves as a key intermediate for designing small-molecule inhibitors. Its structural flexibility allows for the introduction of various substituents, enabling the optimization of pharmacokinetic properties. For instance, modifications to the ester group can alter metabolic stability, while changes to the ether linkage may influence target binding affinity. Such studies are frequently associated with queries like "structure-activity relationships of benzofurans" and "prodrug design strategies."

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, particularly in the development of eco-friendly pesticides. Its heterocyclic framework mimics bioactive natural products, offering a sustainable alternative to traditional agrochemicals. This aligns with the increasing focus on "biodegradable crop protection" and "low-toxicity formulations" in agricultural research. Additionally, its stability under environmental conditions makes it a candidate for long-term field studies.

In summary, ethyl 2-methyl-5-[2-oxo-2-(propan-2-yloxy)ethoxy]-1-benzofuran-3-carboxylate (CAS 384364-14-1) is a multifaceted compound with broad applicability in medicinal chemistry, materials science, and agrochemical research. Its synthesis, properties, and potential uses continue to inspire innovative studies, addressing contemporary challenges in sustainable chemistry and drug development. As interest in benzofuran derivatives grows, this compound remains a valuable tool for scientists exploring the intersection of organic synthesis and applied sciences.